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Compound of Interest

Compound Name: Vby-825

Cat. No.: B1139138

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the recommended
disposal procedures for Vby-825, a reversible cathepsin inhibitor. In the absence of specific
manufacturer's disposal instructions, these procedures are based on general best practices for
the disposal of hazardous chemical waste.

Chemical and Physical Properties of Vby-825

A clear understanding of the chemical and physical properties of Vby-825 is the first step
toward safe handling and disposal. The following table summarizes key data for this
compound.[1][2][3]
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Property Value

Molecular Formula C23H29F4AN305S

Molecular Weight 535.55 g/mol

CAS Number 1310340-58-9

Appearance Not specified (typically a solid)
Solubility Soluble in DMSO

Specific hazards are not well-documented in

publicly available sources. Due to its complex
Known Hazards organic structure containing fluorine and sulfur,

it should be handled as a potentially hazardous

substance.

Experimental Protocols for Disposal

The following protocols are recommended for the disposal of Vby-825 waste. These are
general guidelines and should be adapted to comply with local, state, and federal regulations.

1. Waste ldentification and Segregation:

o Waste Classification: All materials contaminated with Vby-825, including unused product,
solutions, contaminated personal protective equipment (PPE), and labware (e.g., pipette tips,
vials), should be classified as hazardous chemical waste.

e Segregation: Vby-825 waste should be segregated from other laboratory waste streams,
such as non-hazardous waste, biological waste, and radioactive waste. It should be collected
in a designated, properly labeled hazardous waste container.

2. Waste Collection and Storage:

» Container Selection: Use a chemically resistant container with a secure, tight-fitting lid. A
high-density polyethylene (HDPE) or glass container is recommended. The container must
be in good condition and free of leaks.
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e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Vby-825," and the approximate concentration and quantity of the
waste. The date of waste accumulation should also be recorded.

o Storage: Store the waste container in a designated satellite accumulation area (SAA) or a
central hazardous waste storage area. The storage area should be secure, well-ventilated,
and away from sources of ignition.

3. Disposal Procedure:

o Aqueous Waste: For dilute aqueous solutions containing Vby-825, consult your institution's
environmental health and safety (EHS) office. Direct drain disposal is strongly discouraged
without prior approval and neutralization, as the environmental impact of Vby-825 is
unknown.

e Solid Waste: Unused or expired solid Vby-825, as well as grossly contaminated labware,
should be placed directly into the designated solid hazardous waste container.

e Organic Solvent Waste: Solutions of Vby-825 in organic solvents (e.g., DMSO) must be
collected in a designated solvent waste container. Do not mix with other incompatible solvent
waste streams.

» Final Disposal: All Vby-825 waste must be disposed of through a licensed hazardous waste
disposal company. Contact your institution's EHS office to arrange for pickup and disposal.
Do not attempt to incinerate or dispose of Vby-825 waste through regular trash.

Vby-825 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Vby-
825 waste in a laboratory setting.
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Caption: Decision tree for the proper segregation and disposal of Vby-825 waste.

Disclaimer: The disposal procedures outlined above are based on general laboratory safety
principles for handling hazardous chemical waste. As no specific Safety Data Sheet (SDS) with
disposal information for Vby-825 is publicly available, users must consult their institution's
Environmental Health and Safety (EHS) department for guidance and to ensure full compliance
with all applicable regulations. This information is intended to supplement, not replace,
institutional and regulatory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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